Cas no 2229304-06-5 ((2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine)

• Product Name: (2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine
• CAS No: 2229304-06-5
• MF: C₇H₇Cl₂FN₂
• MW: 209.04828286171
• CID: 6449638
• PubChem ID: 165801308
• Update Time: 2025-06-26

(2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine
• EN300-1975592
• 2229304-06-5
• [(2,6-dichloro-5-fluoropyridin-3-yl)methyl](methyl)amine

• Inchi： 1S/C7H7Cl2FN2/c1-11-3-4-2-5(10)7(9)12-6(4)8/h2,11H,3H2,1H3
• InChI Key： CEWKPCQPPGCDLU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)CNC

Computed Properties

• Exact Mass: 207.9970318g/mol
• Monoisotopic Mass: 207.9970318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 24.9Ų

Additional information on (2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine

Introduction to (2,6-Dichloro-5-Fluoropyridin-3-yl)methyl(methyl)amine and Its Significance in Modern Chemical Biology

(2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine, with the CAS number 2229304-06-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine features a pyridine core substituted with chloro and fluoro groups, making it a versatile scaffold for the development of novel bioactive molecules. The unique structural attributes of this compound have positioned it as a valuable intermediate in the synthesis of various pharmacologically relevant agents.

The molecular structure of (2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine encompasses a pyridine ring substituted at the 2-position with two chlorine atoms and at the 5-position with a fluorine atom. The 3-position of the pyridine ring is linked to a methyl group, which further enhances its reactivity and potential for functionalization. This arrangement not only contributes to its stability but also allows for easy modification at multiple sites, making it an attractive building block for medicinal chemists.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. The presence of both chloro and fluoro substituents in (2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine imparts unique electronic and steric properties that can be exploited to modulate binding interactions with biological targets. These properties have made this compound a focal point in the design of small-molecule inhibitors targeting various disease-related pathways.

One of the most compelling aspects of (2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in cancer and inflammatory diseases. By leveraging the reactivity of the pyridine core, researchers have been able to develop highly specific kinase inhibitors that exhibit potent activity against target enzymes. The chloro and fluoro substituents further enhance binding affinity by engaging in hydrophobic interactions and hydrogen bonding with key residues in the kinase active site.

Recent studies have highlighted the potential of (2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine as a precursor in the development of antiviral agents. The structural features of this compound allow it to mimic natural substrates or interfere with viral replication mechanisms. For instance, modifications at the 3-position can be tailored to disrupt essential viral enzymes or binding pockets, thereby inhibiting viral propagation. The versatility of this scaffold has led to promising results in preclinical trials against several viral pathogens.

The role of computational chemistry in optimizing derivatives of (2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine cannot be overstated. Advanced computational methods, such as molecular docking and quantum mechanics calculations, have enabled researchers to predict binding affinities and optimize lead structures with remarkable accuracy. These techniques have accelerated the drug discovery process by allowing virtual screening of large libraries of compounds before experimental synthesis.

In addition to its applications in oncology and virology, (2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine has shown promise in addressing neurological disorders. The ability to modulate neurotransmitter receptors and ion channels makes this compound a candidate for treating conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy. By fine-tuning its chemical structure, researchers aim to develop molecules that can cross the blood-brain barrier and exert therapeutic effects with minimal side effects.

The synthesis of complex derivatives from (2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine requires sophisticated synthetic methodologies. Techniques such as cross-coupling reactions, nucleophilic substitutions, and palladium-catalyzed transformations are commonly employed to introduce additional functional groups or alter substituent positions. These synthetic strategies have been instrumental in generating a diverse array of analogs with enhanced pharmacological properties.

The safety profile of (2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine is another critical consideration in its application to drug development. Extensive toxicological studies are conducted to assess its metabolic stability, potential for bioaccumulation, and overall toxicity. These studies provide essential data for determining appropriate dosages and minimizing adverse effects in clinical settings.

The future prospects for derivatives of (2,6-dichloro-5-fluoropyridin-3-yl)methyl(methyl)amine are vast and exciting. As our understanding of biological pathways continues to expand, new opportunities will arise for developing targeted therapies based on this scaffold. Innovations in synthetic chemistry and biotechnology will further enhance our ability to create novel bioactive molecules with improved efficacy and selectivity.